Cas no 1091398-40-1 (methyl 4-[({[1-(4-methoxyphenyl)cyclopentyl]methyl}carbamoyl)formamido]benzoate)

• Product Name: methyl 4-[({[1-(4-methoxyphenyl)cyclopentyl]methyl}carbamoyl)formamido]benzoate
• CAS No: 1091398-40-1
• MF: C₂₃H₂₆N₂O₅
• MW: 410.462946414948
• CID: 5770648
• Update Time: 2025-08-03

methyl 4-[({[1-(4-methoxyphenyl)cyclopentyl]methyl}carbamoyl)formamido]benzoate Chemical and Physical Properties

Names and Identifiers

• VVNOXCYXGAKZSJ-UHFFFAOYSA-N
• Benzoic acid, 4-[[2-[[[1-(4-methoxyphenyl)cyclopentyl]methyl]amino]-2-oxoacetyl]amino]-, methyl ester
• methyl 4-[({[1-(4-methoxyphenyl)cyclopentyl]methyl}carbamoyl)formamido]benzoate

• Inchi： 1S/C23H26N2O5/c1-29-19-11-7-17(8-12-19)23(13-3-4-14-23)15-24-20(26)21(27)25-18-9-5-16(6-10-18)22(28)30-2/h5-12H,3-4,13-15H2,1-2H3,(H,24,26)(H,25,27)
• InChI Key： VVNOXCYXGAKZSJ-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=C(NC(C(NCC2(C3=CC=C(OC)C=C3)CCCC2)=O)=O)C=C1

Experimental Properties

• Density: 1.228±0.06 g/cm3(Predicted)
• pka: 11.10±0.70(Predicted)

Additional information on methyl 4-[({[1-(4-methoxyphenyl)cyclopentyl]methyl}carbamoyl)formamido]benzoate

Research Brief on Methyl 4-[({[1-(4-Methoxyphenyl)cyclopentyl]methyl}carbamoyl)formamido]benzoate (CAS: 1091398-40-1)

Recent studies have highlighted the growing interest in methyl 4-[({[1-(4-methoxyphenyl)cyclopentyl]methyl}carbamoyl)formamido]benzoate (CAS: 1091398-40-1), a compound with potential applications in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been investigated for its role in modulating biological pathways, particularly those related to inflammation and neurodegenerative diseases. The compound's ability to interact with specific protein targets has made it a subject of intense scrutiny in drug discovery efforts.

One of the key findings from recent research is the compound's inhibitory effect on certain enzymes involved in inflammatory responses. In vitro studies have demonstrated that methyl 4-[({[1-(4-methoxyphenyl)cyclopentyl]methyl}carbamoyl)formamido]benzoate can significantly reduce the activity of cyclooxygenase-2 (COX-2), an enzyme implicated in the production of pro-inflammatory prostaglandins. This suggests potential therapeutic applications for conditions such as rheumatoid arthritis and other chronic inflammatory disorders. Moreover, the compound's selectivity for COX-2 over COX-1 minimizes the risk of gastrointestinal side effects, a common drawback of traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

Further investigations into the pharmacokinetic properties of this compound have revealed promising bioavailability and metabolic stability. Animal studies indicate that methyl 4-[({[1-(4-methoxyphenyl)cyclopentyl]methyl}carbamoyl)formamido]benzoate exhibits favorable absorption and distribution profiles, with a half-life conducive to once-daily dosing. These characteristics enhance its candidacy for further development as a therapeutic agent. Additionally, preliminary toxicity assessments have shown a favorable safety profile, with no significant adverse effects observed at therapeutic doses.

In the context of neurodegenerative diseases, recent research has explored the neuroprotective potential of this compound. Experimental models of Alzheimer's disease have demonstrated that methyl 4-[({[1-(4-methoxyphenyl)cyclopentyl]methyl}carbamoyl)formamido]benzoate can attenuate amyloid-beta-induced neurotoxicity and reduce oxidative stress in neuronal cells. These effects are believed to be mediated through the modulation of signaling pathways involved in apoptosis and inflammation. Such findings open new avenues for the development of multifunctional agents targeting both the inflammatory and degenerative aspects of neurodegenerative disorders.

Despite these promising results, challenges remain in the optimization of methyl 4-[({[1-(4-methoxyphenyl)cyclopentyl]methyl}carbamoyl)formamido]benzoate for clinical use. Current research efforts are focused on improving its solubility and formulation stability, which are critical for ensuring consistent therapeutic efficacy. Additionally, further studies are needed to elucidate its mechanism of action at the molecular level and to validate its therapeutic potential in more complex in vivo models. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, methyl 4-[({[1-(4-methoxyphenyl)cyclopentyl]methyl}carbamoyl)formamido]benzoate (CAS: 1091398-40-1) represents a promising candidate for the treatment of inflammatory and neurodegenerative diseases. Its unique pharmacological profile, combined with a favorable safety and pharmacokinetic profile, positions it as a valuable lead compound for further drug development. Ongoing research will be crucial in addressing the remaining challenges and unlocking its full therapeutic potential.